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Compound of Interest

Compound Name: 2-Bromo-3,5-dimethoxypyridine
CAS No.: 149966-41-6
Cat. No.: B598903

Get Quote

Executive Summary

This guide details the mass spectrometric behavior of 2-Bromo-3,5-dimethoxypyridine, a
critical intermediate in the synthesis of functionalized pyridine scaffolds for pharmaceutical
applications.

In drug development, this compound is frequently synthesized alongside regioisomers (e.g., 2-
Bromo-4,6-dimethoxypyridine). Standard UV-HPLC often fails to fully resolve these isomers
due to similar chromophores. This guide provides a definitive LC-MS/MS fragmentation
protocol to structurally validate the 3,5-substitution pattern, distinguishing it from alternatives
based on specific "ortho-effect" fragmentation pathways governed by the proximity of the C3-
methoxy group to the C2-bromine and ring nitrogen.

Structural & Isotopic Analysis[1][2]

Before analyzing fragmentation, the molecular ion must be validated via its isotopic signature.
Bromine imparts a distinct 1:1 doublet pattern that serves as the primary filter for identification.
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Physicochemical Baseline

e Formula:
e Monoisotopic Mass (

): 216.974 Da

 lonization Mode: ESI (+) (Protonation on Pyridine Nitrogen)

Isotopic Signature (MS1 Spectrum)

Unlike non-halogenated alternatives, this molecule exhibits a "twin peak" molecular ion profile

of nearly equal intensity.

. miz Relative Diagnostic
Isotope Species .
(Theoretical) Abundance Value
Base Peak
217.98 100% o
(Quantification)

Confirmation
(Qualitative)

219.98 ~97.3%

Satellite peak
218.98 ~7.8%
(Ignore for ID)

Critical Check: If your MS1 spectrum does not show two peaks separated by 2.0 Da with

roughly 1:1 intensity, the compound does not contain a single bromine atom.

Comparative Fragmentation: The Regioisomer
Challenge
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The core analytical challenge is distinguishing 2-Bromo-3,5-dimethoxypyridine (Target) from
its isomer 2-Bromo-4,6-dimethoxypyridine (Alternative). Both have identical masses and
isotope patterns. Differentiation relies on Collision-Induced Dissociation (CID).[1]

Mechanism of Differentiation: The Ortho Effect

In the 3,5-isomer, the methoxy group at C3 is sterically crowded between the ring nitrogen and
the bulky C2-Bromine. This steric strain and electronic proximity facilitate specific
rearrangement losses that are energetically unfavorable in the 4,6-isomer.

Cnmparati\lp Fragmpntatinn Tahle

Alternative: 2-
Target: 2-Bromo-3,5- o
Feature ) Bromo-4,6- Mechanistic Cause
dimethoxy .
dimethoxy

C3-OMe resonance

Primary Loss stabilization vs. C4-

(Methyl radical) (Formaldehyde)
OMe stability.
Ortho-effect: The
radical cation at C3
-CO (Carbon
Secondary Loss ) -HBr (after methyl loss)
Monoxide) L
easily ejects CO due
to proximity to N.
Loss of methyl + CO
Diagnostic lon m/z 174/ 176 m/z 188 / 190 vs. Loss of
Formaldehyde.
) ) ] C2-Br is stabilized by
] High (Br retained in Low (Br often lost as
Br Retention C3-OMe electron
fragments) HBr)

donation in the target.

Experimental Protocol: Validated Workflow

This protocol is designed for a Q-TOF or Triple Quadrupole (QqQ) system but is adaptable to
Orbitrap platforms.
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Phase 1: LC Conditions

e Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 um).
» Mobile Phase A: Water + 0.1% Formic Acid (Promotes protonation).
o Mobile Phase B: Acetonitrile (ACN).

o Gradient: 5% B to 95% B over 5 minutes. Note: Isomers often co-elute; do not rely solely on
RT.

Phase 2: MS Source Parameters (ESI+)
o Capillary Voltage: 3.0 - 3.5 kV.

o Cone Voltage: 20 V (Keep low to prevent in-source fragmentation).
e Source Temp: 120°C.

e Desolvation Temp: 350°C.

Phase 3: MS/MS Acquisition (CID)

e Precursor Isolation: Select 217.98 (

) with a narrow window (1.0 Da) to exclude the
isotope for cleaner spectra.

e Collision Energy (CE): Perform a CE Ramp (10 -> 40 eV).

o Low Energy (15 eV): Preserves

2]

o Med Energy (25 eV): Generates diagnostic fragments (m/z 202, 174).

o High Energy (40 eV): Ring opening (not recommended for ID).

Mechanistic Pathway Visualization
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The following diagram illustrates the specific fragmentation pathway for the

isotopologue of the target molecule. It highlights the sequential loss of a methyl radical followed
by carbon monoxide, a pathway characteristic of methoxy-pyridines with ortho-nitrogen
substitution.

Pathway Key
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Click to download full resolution via product page
Figure 1: ESI+ CID Fragmentation pathway for 2-Bromo-3,5-dimethoxypyridine (
isotope).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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